Cas no 655-00-5 (5-Iodo-2-(trifluoromethyl)benzoic acid)

5-Iodo-2-(trifluoromethyl)benzoic acid is a halogenated benzoic acid derivative featuring both an iodine substituent and a trifluoromethyl group on the aromatic ring. This compound is valuable in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for more complex molecules. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in nucleophilic substitution reactions, while the iodine moiety facilitates further functionalization via metal-catalyzed transformations. Its well-defined structure and stability make it a reliable intermediate for developing agrochemicals, pharmaceuticals, and specialty materials. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic applications.

5-Iodo-2-(trifluoromethyl)benzoic acid structure

655-00-5 structure

Product Name:5-Iodo-2-(trifluoromethyl)benzoic acid

CAS No:655-00-5

MF:C₈H₄F₃IO₂

MW:316.015845298767

CID:1093627

PubChem ID:72942731

Update Time:2025-06-08

5-Iodo-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-2-(trifluoromethyl)benzoic acid
- MFCD18398158
- YCXYILXKMVBHHE-UHFFFAOYSA-N
- DB-229392
- 655-00-5
- CL9605
- A929632
- AKOS022188297
- CS-0096649
- 5-Iodo-2-(trifluoromethyl)benzoicacid
- AS-46420
- Inchi： 1S/C8H4F3IO2/c9-8(10,11)6-2-1-4(12)3-5(6)7(13)14/h1-3H,(H,13,14)
- InChI Key： YCXYILXKMVBHHE-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(F)(F)F)=C(C(=O)O)C=1

Computed Properties

Exact Mass: 315.92081g/mol
Monoisotopic Mass: 315.92081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

5-Iodo-2-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153502-5g	5-iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	5g	$558	2021-06-17
Alichem	A013033593-250mg	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	97%	250mg	$484.80	2023-09-01
Alichem	A013033593-500mg	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	97%	500mg	$790.55	2023-09-01
Alichem	A013033593-1g	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	97%	1g	$1549.60	2023-09-01
Chemenu	CM153502-5g	5-iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	5g	$558	2022-06-10
Chemenu	CM153502-1g	5-iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	1g	$1932	2023-01-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC0654-1G	5-iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	1g	￥ 633.00	2023-03-14
Aaron	AR00ELVP-250mg	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	250mg	$500.00	2025-01-24
Aaron	AR00ELVP-1g	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	1g	$800.00	2025-01-24
A2B Chem LLC	AG80441-1g	5-Iodo-2-(trifluoromethyl)benzoic acid	655-00-5	95%	1g	$135.00	2024-04-19